Cas no 17272-66-1 (2,4-Pentanedione,ion(1-))

2,4-Pentanedione,ion(1-) structure
2,4-Pentanedione,ion(1-) structure
Product Name:2,4-Pentanedione,ion(1-)
CAS No:17272-66-1
MF:C5H7O2
MW:99.1078817844391
CID:143984
PubChem ID:5460482
Update Time:2025-04-19

2,4-Pentanedione,ion(1-) Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentanedione,ion(1-)
    • (Z)-4-oxopent-2-en-2-olate
    • 2,4-Pentanedione, ion(1-), sodium (1:1)
    • Acetyl acetonate
    • 2,4-dioxopentan-3-ide
    • potassium (2Z)-4-oxopent-2-en-2-olate
    • Vanadyl acetylacetonate
    • 2,4-Pentanedione, ion(1-)
    • 17272-66-1
    • POILWHVDKZOXJZ-ARJAWSKDSA-M
    • Acetylacetonate
    • CHEBI:30395
    • Inchi: 1S/C5H8O2/c1-4(6)3-5(2)7/h3,6H,1-2H3/p-1/b4-3-
    • InChI Key: POILWHVDKZOXJZ-ARJAWSKDSA-M
    • SMILES: [O-]/C(/C)=C\C(C)=O

Computed Properties

  • Exact Mass: 99.04461
  • Monoisotopic Mass: 99.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 90.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1A^2
  • XLogP3: 0.9

Experimental Properties

  • Density: g/cm3
  • Melting Point: 284 C degrees (decomposes)
  • Boiling Point: 187.6°Cat760mmHg
  • Flash Point: 71.9°C
  • PSA: 34.14
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